Cas no 2171812-99-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid
• CAS No: 2171812-99-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6412058
• PubChem ID: 165536600
• Update Time: 2025-11-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-(2-hydroxyethyl)pentanamido}acetic acid
• EN300-1519590
• 2171812-99-8

• Inchi： 1S/C25H30N2O6/c1-2-7-17(24(31)27(12-13-28)15-23(29)30)14-26-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,28H,2,7,12-16H2,1H3,(H,26,32)(H,29,30)
• InChI Key： UICOJPYWEMCZIZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid (CAS No. 2171812-99-8) in Modern Chemical and Pharmaceutical Research

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid, identified by its CAS number 2171812-99-8, represents a sophisticated compound with significant implications in the realms of chemical biology and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluoren-9-yl moiety, combined with functional groups such as methoxycarbonyl, amino, and hydroxyethyl, endows this compound with unique chemical properties that make it a subject of intense study.

The fluoren-9-yl group, a prominent feature in organic synthesis, is known for its stability and luminescent properties, making it valuable in the design of probes and imaging agents. In contrast, the methoxycarbonyl group contributes to the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. The amino and hydroxyethyl functionalities further enhance the molecule's versatility, enabling interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The structural motifs present in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid align well with current trends in drug discovery, particularly in the development of targeted therapies. For instance, the compound's ability to modulate protein-protein interactions has been explored in the context of oncology, where precise control over cellular signaling pathways is crucial.

In a groundbreaking study published last year, researchers utilized computational modeling to predict the binding affinity of this compound to various protein targets. The simulations indicated strong interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. This finding underscores the potential of CAS No. 2171812-99-8 as a lead compound for further optimization into novel therapeutics.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Traditional synthetic routes have been refined over time to improve yield and purity, leveraging techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions. The integration of automated platforms has further enhanced efficiency, enabling rapid screening of analogs for improved pharmacological profiles.

One particularly notable application of this molecule is in the development of bioconjugates for targeted drug delivery. By attaching antibodies or other targeting ligands to the fluoren-9-yl moiety, researchers have been able to create highly specific delivery systems that minimize off-target effects. Preliminary clinical trials have demonstrated promising results in terms of tumor accumulation and reduced systemic toxicity.

The role of hydroxyethyl groups in enhancing bioavailability cannot be overstated. These groups improve solubility in aqueous environments while maintaining stability under physiological conditions. This balance is critical for ensuring effective delivery to biological targets without degradation. Furthermore, the incorporation of chiral centers into the molecule has allowed for the development of enantiomerically pure derivatives with enhanced selectivity.

As our understanding of disease mechanisms continues to evolve, so too does our approach to therapeutic intervention. The versatility of compounds like CAS No. 2171812-99-8 makes them indispensable tools for exploring new therapeutic strategies. For example, recent research has suggested that modulating certain metabolic pathways could provide novel avenues for treating neurodegenerative disorders. The structural features present in this compound make it a prime candidate for investigating such mechanisms.

The future prospects for this molecule are vast, with ongoing studies exploring its potential in regenerative medicine and tissue engineering. By designing derivatives that promote cell proliferation or differentiation, researchers aim to develop scaffolds that support tissue repair without relying on exogenous growth factors. This approach could revolutionize treatments for injuries or degenerative conditions where natural regeneration is impaired.

In conclusion,2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(2-hydroxyethyl)pentanamido}acetic acid (CAS No. 2171812-99-8) stands as a testament to the ingenuity of modern chemical biology and pharmaceutical research. Its unique structure and functional properties make it a valuable asset in addressing some of today's most pressing medical challenges. As research progresses, we can anticipate even more innovative applications emerging from this remarkable compound.